N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide

• Molecular Formula: C23H26FN5O2S
• Molecular Weight: 455.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-oxo-2-(4-propan-2-ylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C23H26FN5O2S/c1-4-29-20(13-25-22(31)18-7-5-6-8-19(18)24)27-28-23(29)32-14-21(30)26-17-11-9-16(10-12-17)15(2)3/h5-12,15H,4,13-14H2,1-3H3,(H,25,31)(H,26,30)
• InChI Key: FXDKTYDEHOKHDM-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(C)C)CNC(=O)C3=CC=CC=C3F

Description

N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide has several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the expression of certain genes that are involved in cancer growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide in lab experiments is its potential as a new cancer therapy. However, there are also several limitations to using this compound in research. For example, the synthesis method is complex and requires specialized equipment and expertise. In addition, the compound may have limited solubility in certain solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide. One area of research is the development of new cancer therapies based on this compound. In addition, researchers may explore the mechanism of action of the compound in more detail, in order to gain a better understanding of how it works and how it can be used in research. Finally, there may be opportunities to explore the use of this compound in other areas of research, such as drug discovery or chemical biology.

Synthesis Methods

The synthesis of N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide is a complex process that involves several steps. The compound is typically synthesized using a combination of chemical reactions, including esterification, amidation, and cyclization. The process requires the use of various reagents and solvents, and must be carefully monitored to ensure the purity and quality of the final product.

Scientific Research Applications

N-({4-ethyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-2-fluorobenzamide has shown potential in a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.